3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid

Specification

• Molecular Formula: C11H10ClF2NO2
• Molecular Weight: 261.65 g/mol
• IUPAC Name: 3-chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid
• Standard InChI: InChI=1S/C11H10ClF2NO2/c12-8-5-7(10(16)17)1-2-9(8)15-4-3-11(13,14)6-15/h1-2,5H,3-4,6H2,(H,16,17)
• Standard InChI Key: NEXJKRVANBGRJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(F)F)C2=C(C=C(C=C2)C(=O)O)Cl

Introduction

3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid is a synthetic organic compound belonging to the benzoic acid family. It features a chloro group at the 3-position and a 3,3-difluoropyrrolidinyl substituent at the 4-position of the benzoic acid ring. This unique structural arrangement makes it of interest in medicinal chemistry and materials science due to its potential applications in biological systems and chemical synthesis.

Synthesis

The synthesis of 3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid typically involves multiple steps. Reaction conditions are optimized for efficiency, often using solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to facilitate nucleophilic attacks on the chloro group. Temperature and reaction times are carefully controlled to maximize yield while minimizing side reactions.

Applications

This compound has potential applications in several fields:

• Medicinal Chemistry: Its unique structure makes it valuable for drug design and biological research, particularly in influencing enzyme activity or receptor binding.

• Materials Science: The compound's aromatic and aliphatic components contribute to its chemical reactivity, making it suitable for various chemical synthesis applications.

Future Directions

Future research should focus on exploring the biological activity of 3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid, including its potential as an antimicrobial or antifungal agent. Additionally, its applications in materials science could be expanded by investigating its role in polymer synthesis or as a building block for complex organic molecules.